N-(2,6-dichlorophenyl)-2-ethylbutanamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-ethylbutanamide
• InChI: InChI=1S/C12H15Cl2NO/c1-3-8(4-2)12(16)15-11-9(13)6-5-7-10(11)14/h5-8H,3-4H2,1-2H3,(H,15,16)
• InChI Key: YBHNXCFVQTXCMT-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=C(C=CC=C1Cl)Cl
• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol

Description

N-(2,6-dichlorophenyl)-2-ethylbutanamide, commonly known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It is a potent inhibitor of cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins, a group of compounds that play an important role in inflammation and pain.

Mechanism of Action

Diclofenac exerts its pharmacological effects by inhibiting the activity of COX enzymes, which are responsible for the synthesis of prostaglandins. Prostaglandins are involved in the regulation of inflammation, pain, and fever. By inhibiting the synthesis of prostaglandins, diclofenac reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
Diclofenac has been shown to have various biochemical and physiological effects. It has been reported to inhibit the production of reactive oxygen species (ROS) and to have antioxidant properties. In addition, diclofenac has been shown to modulate the activity of various enzymes, including nitric oxide synthase (NOS), phospholipase A2 (PLA2), and lipoxygenase (LOX).

Advantages and Limitations for Lab Experiments

Diclofenac is a widely used N-(2,6-dichlorophenyl)-2-ethylbutanamide in laboratory experiments due to its well-established pharmacological effects and low toxicity. However, it is important to note that diclofenac can interfere with the activity of other enzymes and signaling pathways, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on diclofenac. One area of interest is the development of diclofenac derivatives with improved pharmacological properties, such as increased selectivity for COX-2 enzymes and reduced toxicity. Another area of interest is the investigation of the potential use of diclofenac in the treatment of cancer and other diseases. Finally, further studies are needed to elucidate the mechanisms of action of diclofenac and its effects on various signaling pathways and cellular processes.

Synthesis Methods

Diclofenac can be synthesized by several methods, including the reaction of 2,6-dichloroaniline with 2-chloroacetyl chloride, followed by the reaction of the resulting intermediate with 2-ethylbutyric acid. Another method involves the reaction of 2,6-dichlorobenzoyl chloride with 2-ethylbutyric acid in the presence of a base.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of various conditions, including rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and menstrual pain. In addition, diclofenac has been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other conditions.